Cas no 1511239-38-5 (2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol)

• Product Name: 2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol
• CAS No: 1511239-38-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5697264
• PubChem ID: 79089566
• Update Time: 2025-08-05

2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20745580
• (2-(4-Methylmorpholin-2-yl)pyrimidin-4-yl)methanol
• AKOS017640232
• 1511239-38-5
• EN300-1268355
• CS-0232306
• [2-(4-methylmorpholin-2-yl)pyrimidin-4-yl]methanol
• 2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol

• Inchi： 1S/C10H15N3O2/c1-13-4-5-15-9(6-13)10-11-3-2-8(7-14)12-10/h2-3,9,14H,4-7H2,1H3
• InChI Key： SCWCIVKCLNJLSD-UHFFFAOYSA-N
• SMILES： O1CCN(C)CC1C1N=CC=C(CO)N=1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol

Introduction to 2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol (CAS No. 1511239-38-5)

2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol, a compound with the CAS number 1511239-38-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a 4-methylmorpholine moiety and a pyrimidine core suggests its utility in the design of bioactive molecules, particularly those targeting neurological and metabolic disorders.

The compound's structure, characterized by a hydroxymethyl group at the 4-position of the pyrimidine ring, makes it an intriguing candidate for further investigation. The morpholine ring is known for its ability to enhance solubility and bioavailability, which is crucial for the development of orally active drugs. This feature, combined with the pyrimidine scaffold, which is frequently found in nucleoside analogs and kinase inhibitors, positions 2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol as a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Among these, pyrimidine derivatives have been extensively explored for their role in modulating various biological pathways. The compound in question has been studied for its potential pharmacological effects, particularly in the context of inhibiting enzymes involved in cancer metabolism. Preliminary research indicates that it may interfere with key metabolic pathways such as glycolysis and the pentose phosphate pathway, which are often dysregulated in tumor cells.

The 4-methylmorpholine substituent is particularly noteworthy as it can influence both the electronic properties and steric environment of the molecule. This can be critical for binding affinity and selectivity when designing small molecule inhibitors. Computational studies have suggested that this moiety may facilitate optimal interactions with target proteins by providing a suitable balance between hydrophobic and hydrophilic interactions.

In addition to its potential as an anti-cancer agent, 2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol has shown promise in other therapeutic areas. For instance, its structural similarity to known central nervous system (CNS) active compounds suggests that it might have neuropharmacological effects. Research is ongoing to explore its potential as a precursor for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves multi-step organic reactions that highlight the synthetic prowess required to produce complex molecules. The introduction of the hydroxymethyl group at the 4-position of the pyrimidine ring is particularly challenging but crucial for achieving the desired pharmacological properties. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct this intricate structure efficiently.

Evaluation of 2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol's biological activity has involved both in vitro and in vivo assays. In vitro studies have focused on its interaction with various enzymes and receptors relevant to cancer metabolism and CNS function. Initial results are promising, with evidence suggesting inhibitory effects on key enzymes such as lactate dehydrogenase (LDH) and glucose transporter 1 (GLUT1). These findings are consistent with its proposed mechanism of action in disrupting tumor cell metabolism.

The compound's pharmacokinetic profile is another area of interest. Studies have begun to assess its solubility, stability, and absorption rates to determine its suitability for therapeutic use. The presence of the morpholine ring is expected to improve oral bioavailability, making it a potentially viable candidate for drug development. However, further studies are needed to fully understand how these properties influence overall efficacy and safety.

Future research directions include exploring derivatives of 2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol to optimize its pharmacological effects. By modifying various functional groups within the molecule, scientists aim to enhance its potency while minimizing side effects. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond cancer metabolism and CNS disorders.

The integration of computational modeling and high-throughput screening techniques will be instrumental in accelerating the discovery process for this class of compounds. These methodologies allow researchers to rapidly evaluate large libraries of molecules for their potential biological activity, thereby streamlining the drug discovery pipeline.

In conclusion, 2-(4-methylmorpholin-2-yl)pyrimidin-4-ylmethanol (CAS No. 1511239-38-5) represents a promising lead compound with significant potential in pharmaceutical development. Its unique structural features make it an attractive candidate for further investigation into treating various diseases, particularly those involving metabolic dysregulation or neurological dysfunction. As research continues to uncover new applications for this molecule and its derivatives, it is poised to play a crucial role in advancing therapeutic strategies across multiple medical fields.